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Cat. No.: B1601476
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For Researchers, Scientists, and Drug Development Professionals

Introduction

4-0Oxo0-1-(p-tolyl)cyclohexanecarbonitrile is a bifunctional molecule containing both a ketone
and a nitrile group, making it a valuable intermediate in synthetic organic chemistry and drug
discovery. Its arylcyclohexanone core is a feature in some pharmacologically active molecules.
[1] The presence of both a nucleophilic nitrile and an electrophilic ketone allows for a diverse
range of chemical transformations. These application notes provide a comprehensive guide to
the safe storage and handling of this compound, ensuring its integrity for research and
development activities. The protocols outlined are based on established best practices for
handling related chemical classes, including cyclic ketones and organonitriles.

Chemical and Physical Properties

A summary of the known and inferred properties of 4-Oxo-1-(p-tolyl)cyclohexanecarbonitrile
and related compounds is presented below.
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Property Value/iInformation Source(s)
Molecular Formula C14H1sNO Inferred from structure
Molecular Weight 213.28 g/mol Inferred from structure

Likely a white to off-white or
Appearance pale yellow solid or crystalline

powder.

2-8°C recommended for
Storage Temperature o [2]
similar compounds.

Key Functional Groups Ketone, Nitrile, Aryl group Inferred from structure

Health and Safety Information

While a specific Safety Data Sheet (SDS) for 4-Oxo-1-(p-tolyl)cyclohexanecarbonitrile is not
readily available, the hazard profile can be inferred from related compounds containing ketone
and nitrile functionalities.

Pictograms (Inferred from related compounds):

Signal Word (Inferred): WARNINGJ2]

Potential Hazard Statements (Inferred from related compounds):
e H302: Harmful if swallowed.[3]

e H312: Harmful in contact with skin.[3]

e H315: Causes skin irritation.[2]

e H319: Causes serious eye irritation.[2]

e H332: Harmful if inhaled.[3]

o H335: May cause respiratory irritation.[2]
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Precautionary Statements (Inferred from related compounds):

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

P264: Wash skin thoroughly after handling.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2]

P312: Call a POISON CENTER or doctor/physician if you feel unwell.

Storage Protocols

Proper storage is critical to maintain the chemical integrity of 4-Oxo-1-(p-

tolyl)cyclohexanecarbonitrile. The presence of a ketone group suggests potential for

degradation over time.

Recommended Storage Conditions:

Temperature: Store in a refrigerator at 2-8°C.[2] For long-term storage, consider
temperatures as low as -20°C to minimize degradation, a practice recommended for some
unstable ketone bodies.[4][5]

Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation
and moisture-related degradation.

Container: Use a tightly sealed, amber glass vial to protect from light and moisture.

Location: Store in a designated, well-ventilated, and dry chemical storage area away from
incompatible materials.
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Incompatible Materials:

e Strong Oxidizing Agents: May react exothermically.[6]

e Strong Reducing Agents: Can reduce the ketone functionality.

o Strong Acids and Bases: May catalyze degradation or unwanted reactions.

» Heat and Ignition Sources: Ketones can be flammable, so avoid storage near heat, sparks,
or open flames.[6][7]

G-Oxo-1—(p-toIyl)cyclohexanecarbonitriIe)

Y

Storage Conditions

Temperature Inert Atmosphere Container Location
(2-8°C, -20°C for long term) (Argon or Nitrogen) (Tightly Sealed, Amber Glass) (Dry, Ventilated, Away from Incompatibles)

Click to download full resolution via product page
Caption: Recommended storage protocol for 4-Oxo-1-(p-tolyl)cyclohexanecarbonitrile.

Handling Protocols

Due to the potential hazards associated with nitrile and ketone compounds, strict adherence to
safety protocols during handling is mandatory.

1. Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles are required.

» Hand Protection: Wear chemically resistant gloves. Thin, disposable nitrile gloves offer
splash protection but should be changed immediately upon contamination.[8] For more
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extensive handling, consider thicker nitrile or butyl rubber gloves.

Body Protection: A laboratory coat must be worn.

Respiratory Protection: All handling of the solid compound or its solutions should be
performed in a certified chemical fume hood to avoid inhalation of dust or vapors.[6]

. Weighing and Transferring:
Perform all weighing and transfers within a chemical fume hood.
Use a spatula for transferring the solid to minimize dust generation.
Ensure all containers are clearly labeled.
. Solution Preparation:
When dissolving the compound, add the solvent to the solid slowly to avoid splashing.

Ensure the chosen solvent is dry and appropriate for the intended application.
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Caption: Safe handling workflow for 4-Oxo-1-(p-tolyl)cyclohexanecarbonitrile.

Emergency Procedures

Spill Response:

e Evacuate the immediate area and alert colleagues.
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Wear appropriate PPE, including respiratory protection if necessary.

Cover the spill with an inert absorbent material (e.g., vermiculite, sand).

Carefully sweep the absorbed material into a labeled, sealed container for hazardous waste
disposal.

Clean the spill area with a suitable solvent, followed by soap and water.
First Aid:

o Eye Contact: Immediately flush with copious amounts of water for at least 15 minutes, lifting
the upper and lower eyelids occasionally. Seek immediate medical attention.

» Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek medical attention if irritation persists.[6]

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[6]

« Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[6]

Waste Disposal

All waste containing 4-Oxo-1-(p-tolyl)cyclohexanecarbonitrile, including empty containers,
contaminated absorbent materials, and unused compound, must be disposed of as hazardous
chemical waste. Follow all local, state, and federal regulations for hazardous waste disposal.

Conclusion

While 4-Oxo-1-(p-tolyl)cyclohexanecarbonitrile is a valuable research compound, its
handling and storage require careful attention to safety and chemical stability. By adhering to
these protocols, researchers can ensure the integrity of the compound and maintain a safe
laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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